Cas no 2137870-10-9 (1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 2137870-10-9
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 6279999
• PubChem ID: 165460586
• Update Time: 2025-10-31

1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137870-10-9
• 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid
• EN300-731484

• Inchi： 1S/C10H7N3O3/c14-5-7-1-8(3-11-2-7)13-4-9(10(15)16)12-6-13/h1-6H,(H,15,16)
• InChI Key： RYNAYTHJYSODGN-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1C=NC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid

1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2137870-10-9): A Comprehensive Overview

1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2137870-10-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid is a heterocyclic compound with a molecular formula of C₁₂H₉N₃O₂. The compound features a pyridine ring fused with an imidazole ring, along with a formyl group and a carboxylic acid moiety. These structural elements contribute to its distinct chemical properties and biological activities. The presence of the formyl group enhances the compound's reactivity, making it suitable for various chemical transformations and derivatizations.

The compound is highly soluble in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and pharmaceutical formulations. Its stability under physiological conditions is another advantageous property, ensuring its reliability in experimental settings.

Synthesis Methods

The synthesis of 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of 5-formylpyridine with imidazole followed by carboxylation. This method typically yields high purity products with good yields. Another notable synthetic route involves the reaction of 5-formylpyridine with an imidazolium salt, followed by deprotection to form the final product.

Recent advancements in green chemistry have led to the development of environmentally friendly synthetic methods for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yield while minimizing waste generation. These green approaches not only enhance the sustainability of the synthesis process but also align with the growing emphasis on eco-friendly practices in chemical research.

Biological Activities

1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid has demonstrated a wide range of biological activities, making it a valuable candidate for drug development. One of its most notable properties is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid has also been investigated for its neuroprotective properties. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings suggest that it may have therapeutic potential in treating neurological disorders.

Clinical Trials and Research Developments

The promising preclinical results of 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in humans. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

Beyond clinical trials, ongoing research continues to explore new applications for this compound. For example, recent studies have investigated its potential as an antiviral agent against emerging viral infections such as COVID-19. In vitro experiments have demonstrated that 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid can inhibit viral replication by interfering with key viral enzymes. These findings open up new avenues for its use in antiviral therapy.

Conclusion

In conclusion, 1-(5-formylpyridin-3-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2137870-10-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and neuroprotective effects. Ongoing clinical trials and research developments continue to uncover new applications for this compound, highlighting its importance in the field of drug discovery and development.